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Compound of Interest

Compound Name: Trimidox hydrochloride

Cat. No.: B1662421

Introduction

Trimidox, a brand name for a veterinary medication, is a combination of trimethoprim and
sulfadoxine. However, the query for "Trimidox hydrochloride" most likely refers to the
hydrochloride salt of trimethoprim, a widely used bacteriostatic antibiotic. Trimethoprim
functions by inhibiting dihydrofolate reductase, an enzyme crucial for the synthesis of folic acid
in bacteria. This document provides detailed application notes and protocols for the preparation
and storage of trimethoprim hydrochloride stock solutions to ensure their stability and efficacy
for research purposes.

Data Presentation

Proper storage of trimethoprim hydrochloride is essential to maintain its chemical integrity and
biological activity. The following tables summarize the recommended storage conditions for the
solid compound and its stock solutions in various solvents.

Table 1. Recommended Storage Conditions for Solid Trimethoprim Hydrochloride

Parameter Recommendation

Temperature 4°C

Atmosphere Sealed container, protect from moisture
Light Protect from light
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Table 2: Recommended Storage Conditions for Trimethoprim Hydrochloride Stock Solutions

. Storage .
Solvent Concentration Duration
Temperature
DMSO 50 mg/mL -80°C 6 months
DMSO 50 mg/mL -20°C 1 month
Oral Mix & Oral Mix
10 mg/mL 4°C or 25°C Up to 92 days[1][2][3]

SF

Table 3: Solubility of Trimethoprim and Trimethoprim Hydrochloride

Compound Solvent Solubility
Trimethoprim Hydrochloride DMSO =5 mg/mL (15.30 mM)[4]
Trimethoprim Ethanol Soluble[5]
Trimethoprim Water Sparingly soluble[5]
N,N-

Trimethoprim dimethylacetamide:Propylene

glycol (52:48)

50 mg/mL[6]

Experimental Protocols

Protocol 1: Preparation of Trimethoprim Hydrochloride

Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of trimethoprim hydrochloride in

DMSO for long-term storage.
Materials:
e Trimethoprim hydrochloride powder

e Anhydrous DMSO (Dimethyl sulfoxide)
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 Sterile, conical-bottom polypropylene tubes
o Vortex mixer

e Sonicator (optional)

Procedure:

o Equilibrate the trimethoprim hydrochloride powder to room temperature before opening the
vial to prevent condensation.

Weigh the desired amount of trimethoprim hydrochloride powder in a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.qg.,
for a 50 mg/mL solution, add 1 mL of DMSO to 50 mg of powder).

Vortex the tube vigorously until the powder is completely dissolved. Gentle warming (up to
60°C) and sonication can be used to aid dissolution.[4]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes.

Label the tubes clearly with the compound name, concentration, solvent, and date of
preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[4]

Protocol 2: Stability Testing of Trimethoprim
Hydrochloride Solutions

Objective: To determine the stability of a trimethoprim hydrochloride solution under specific
storage conditions.

Materials:

e Prepared trimethoprim hydrochloride stock solution
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o High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
o Appropriate mobile phase and standards

 Incubators or refrigerators set to the desired storage temperatures

Procedure:

e Prepare a fresh stock solution of trimethoprim hydrochloride as described in Protocol 1.

o Immediately after preparation (Time 0), take an aliquot of the solution and analyze its
concentration using a validated HPLC method.

« Store the remaining aliquots under the desired conditions (e.g., 4°C, 25°C, protected from
light).

» At specified time points (e.g., 1, 7, 14, 30, 60, and 90 days), retrieve an aliquot from each
storage condition.

e Analyze the concentration of trimethoprim hydrochloride in each aliquot using the same
HPLC method.

o Calculate the percentage of the initial concentration remaining at each time point. A solution
is generally considered stable if it retains >90-95% of its initial concentration.

Visually inspect the solutions for any signs of precipitation or color change at each time point.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of trimethoprim and a general
workflow for preparing and using stock solutions.
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Mechanism of Action of Trimethoprim
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Caption: Mechanism of Action of Trimethoprim.
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Experimental Workflow for Stock Solution
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Caption: Experimental Workflow for Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability of Extemporaneously Compounded Trimethoprim in Glass and Plastic Bottles and
Plastic Syringes - PMC [pmc.ncbi.nim.nih.gov]

o 2. Item - Stability of trimethoprim in newly formulated liquid dosage form - University of
Tasmania - Figshare [figshare.utas.edu.au]

o 3. researchgate.net [researchgate.net]

e 4. file.medchemexpress.com [file.medchemexpress.com]
5. solubilityofthings.com [solubilityofthings.com]

e 6. Trimethoprim =98 HPLC 738-70-5 [sigmaaldrich.com]

« To cite this document: BenchChem. [Recommended Storage Conditions for Trimidox
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662421#recommended-storage-conditions-for-
trimidox-hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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